N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-1-(2-hydroxy-2-phenylethyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H17FN4O2/c19-15-9-5-4-8-14(15)10-20-18(25)17-21-12-23(22-17)11-16(24)13-6-2-1-3-7-13/h1-9,12,16,24H,10-11H2,(H,20,25)
• InChI Key: NKSUREIHCSWEHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=NC(=N2)C(=O)NCC3=CC=CC=C3F)O
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide, also known as FBTA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on the synthesis and detailed characterization of triazole derivatives, which are valuable for their potential biological activities. The experimental and theoretical analysis of lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles provides insights into their structural properties. These derivatives, including a fluoro derivative, have been synthesized, characterized through X-ray diffraction, and analyzed for their intermolecular interactions, offering a basis for understanding their reactivity and potential applications in medicinal chemistry (Shukla et al., 2014).

Biological Activity

The exploration of novel compounds for antimicrobial properties is a significant area of research. A study on the synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents highlights the potential of these compounds in addressing bacterial and fungal infections. Most of these derivatives exhibit moderate to good activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains, underscoring the importance of triazole derivatives in developing new antimicrobial agents (Jadhav et al., 2017).

Structural Analysis

The crystal structure analysis of triazole derivatives, such as the facile synthesis, crystal structure, DFT calculation, and biological activities of specific triazol-5 (4H)-one derivatives, demonstrates their structural uniqueness and potential as enzyme inhibitors. These studies provide crucial insights into the molecular conformations, enabling the design and development of potent enzyme inhibitors for diseases like Alzheimer's and diabetes (Saleem et al., 2018).

Antitumour Activity

The investigation into the antitumour activity of triazole derivatives, such as the synthesis, crystal structure, and antitumour activity of specific carboxamide compounds, contributes to the development of new cancer treatments. These compounds have been synthesized and evaluated for their effectiveness in inhibiting the proliferation of cancer cell lines, offering potential pathways for cancer therapy (Hao et al., 2017).